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Compound of Interest

Compound Name: (4,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B038764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, a

key pyridine derivative. It is primarily utilized as a crucial intermediate in the synthesis of proton

pump inhibitors (PPIs), such as omeprazole and esomeprazole[1]. This document consolidates

essential technical data, commercial supplier information, and detailed experimental protocols

to support research and development activities.

Chemical Identity and Commercial Availability
(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a white to light brown crystalline powder[2]. It

is identified by the CAS Number 86604-78-6[3][4][5][6]. Its hydrochloride salt form is also

commercially available under CAS Number 96300-88-8[1][7][8].

Table 1: Commercial Suppliers
A variety of chemical suppliers offer (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, often with

different purity levels and in various quantities.
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Supplier
Product
Name/Number

Purity
Available
Quantities

Sigma-Aldrich

4-Methoxy-3,5-

dimethyl-2-

pyridinemethanol

98% Custom

TCI Chemicals

4-Methoxy-3,5-

dimethyl-2-

pyridinemethanol /

M1327

>98.0% (GC) 5g, 25g[4][9]

Ark Pharm

3,5-Dimethyl-4-

methoxy-2-

pyridinemethanol

98% 5g, 10g, 100g[4]

LGC Standards (TRC)

(4-Methoxy-3,5-

dimethylpyridin-2-

yl)methanol / TRC-

M329370

Not Specified
50mg, 100mg,

500mg[10]

Matrix Scientific

3,5-Dimethyl-4-

methoxy-2-

pyridinemethanol

95+% 1g, 25g[4]

Pharmaffiliates

(4-Methoxy-3,5-

dimethylpyridin-2-

yl)methanol

Hydrochloride

High Purity Custom[1]

Santa Cruz

Biotechnology

(4-Methoxy-3,5-

dimethylpyridin-2-

yl)methanol

Hydrochloride

Research Grade Custom[8]

Simson Pharma

4-Methoxy-3,5-

dimethyl-2-

pyridinemethanol /

OT933000

High Quality Custom[6]
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Physicochemical and Spectroscopic Data
The structural and physical properties of this compound are well-documented. The following

table summarizes key quantitative data sourced from various suppliers and chemical

databases.

Table 2: Physicochemical Properties
Property Value Source(s)

Molecular Formula C₉H₁₃NO₂ [3][4][5][6][11]

Molecular Weight 167.21 g/mol [3][5][6]

Appearance
White to Off-White/Light Brown

Solid/Crystal
[2][3][9]

Melting Point 56.5-60.5 °C [2][4][5]

Boiling Point 289.1 °C at 760 mmHg [4]

Density 1.092 g/cm³ [3][4]

Flash Point 128.7 °C [4]

pKa 13.27 ± 0.10 (Predicted) [2][4]

Solubility Slightly soluble in Chloroform [2][3][4]

Storage Temperature
Room Temperature, under

inert atmosphere
[2][4]

SMILES CC1=CN=C(C(=C1OC)C)CO [5][10][11]

InChI Key
PSEPRWKZZJWRCB-

UHFFFAOYSA-N
[2][5]

Experimental Protocols
This section details methodologies for the synthesis and analysis of (4-Methoxy-3,5-

dimethylpyridin-2-yl)methanol.
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Synthesis from 2-Chloromethyl-4-methoxy-3,5-
dimethylpyridine Hydrochloride
This protocol describes a common laboratory-scale synthesis.

Workflow Diagram: Synthesis

Starting Materials

Reaction & Workup

Final Product

2-Chloromethyl-4-methoxy-
3,5-dimethylpyridine HCl

1. Combine all reactants

Methanol & Water (Solvents) Potassium Iodide (Catalyst) Sodium Hydroxide (Base)

2. Heat to reflux for 4 hours

3. Remove methanol via rotary evaporation

4. Add water to the residue

5. Extract with Dichloromethane (3x)

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol

Click to download full resolution via product page
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Caption: Workflow for the synthesis of the title compound.

Methodology:

In a suitable reaction vessel, charge 80 g of 2-chloromethyl-4-methoxy-3,5-dimethylpyridine

hydrochloride, 300 ml of methanol, and 150 ml of water[2].

Add 5.4 g of potassium iodide and 40.4 g of sodium hydroxide to the mixture[2].

Stir the mixture and heat to reflux. Maintain the reaction for 4 hours[2].

After the reaction is complete, remove the methanol using a rotary evaporator[2].

To the resulting residue, add 300 ml of water[2].

Perform a liquid-liquid extraction using dichloromethane (150 ml x 3)[2].

Combine the organic phases and evaporate the solvent to isolate the product. Further

purification, if necessary, can be performed by distillation or recrystallization.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
This compound can be analyzed using a reverse-phase HPLC method.

Workflow Diagram: HPLC Analysis

HPLC Configuration

Sample Preparation:
Dissolve in Mobile Phase HPLC System Column:

Newcrom R1

Mobile Phase:
Acetonitrile, Water, Acid
(H₃PO₄ or Formic Acid)

Detection:
UV or MS

Result:
Chromatogram for

Quantification & Purity
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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